Cas no 591248-67-8 (PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-)

• Product Name: PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
• CAS No: 591248-67-8
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• CID: 3522712
• PubChem ID: 85860264
• Update Time: 2025-04-21

PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-5-ETHYL-2-(METHYLSULFONYL)-
• SCHEMBL16651050
• DB-426418
• 4-chloro-5-ethyl-2-(methylsulfonyl)pyrimidine
• 591248-67-8
• TQR0598

• Inchi： 1S/C7H9ClN2O2S/c1-3-5-4-9-7(10-6(5)8)13(2,11)12/h4H,3H2,1-2H3
• InChI Key： GWXMXQDUSAEXLI-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C(CC)C(Cl)=N1

Computed Properties

• Exact Mass: 220.0073264Da
• Monoisotopic Mass: 220.0073264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų